(2E)-N-(4-Methyl-2-pentanyl)-2-nonanimine

• CAS No.: 6302-43-8
• Molecular Formula: C15H31N
• Molecular Weight: 225.41 g/mol
• IUPAC Name: N-(4-methylpentan-2-yl)nonan-2-imine
• InChI: InChI=1S/C15H31N/c1-6-7-8-9-10-11-14(4)16-15(5)12-13(2)3/h13,15H,6-12H2,1-5H3
• InChI Key: FHLCDLBIZLWYOB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=NC(C)CC(C)C)C

Description

(2E)-N-(4-Methyl-2-pentanyl)-2-nonanimine is an organic compound characterized by its unique structure, which includes a nonanamine backbone with a 4-methyl-2-pentanyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-N-(4-Methyl-2-pentanyl)-2-nonanimine typically involves the reaction of 4-methyl-2-pentylamine with 2-nonanal under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the imine bond. The reaction conditions, including temperature and solvent, can vary depending on the desired yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and high yield. The process may also include purification steps such as distillation or recrystallization to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(2E)-N-(4-Methyl-2-pentanyl)-2-nonanimine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the imine group to an amine.

Substitution: The compound can participate in substitution reactions, where the imine group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction will produce amines.

Scientific Research Applications

(2E)-N-(4-Methyl-2-pentanyl)-2-nonanimine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2E)-N-(4-Methyl-2-pentanyl)-2-nonanimine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (2E,4E)-N-(1-Hydroxy-3-methyl-2-pentanyl)-2-methyl-2,4-hexadienamide
• (2E,4E)-2-Methyl-N-[(2S,3S)-3-methyl-1-oxo-2-pentanyl]-2,4-hexadienamide
• (2E,4R,5S,6S,8R)-4,5,8-Trihydroxy-N-[(2S,3S)-1-hydroxy-3-methyl-2-pentanyl]-4,6-dimethyl-2-decen

Uniqueness

(2E)-N-(4-Methyl-2-pentanyl)-2-nonanimine is unique due to its specific structure and the presence of the 4-methyl-2-pentanyl substituent. This structural feature may confer distinct chemical and biological properties compared to other similar compounds.